Cas no 2229516-86-1 (2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol
• CAS No: 2229516-86-1
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6529624
• PubChem ID: 165761656
• Update Time: 2025-06-28

2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol
• 2229516-86-1
• EN300-1765552

• Inchi： 1S/C10H14N2O5/c1-16-9-3-6(8(13)5-11)7(12(14)15)4-10(9)17-2/h3-4,8,13H,5,11H2,1-2H3
• InChI Key： IDKPSNYTHILEEF-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų

Additional information on 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol

Introduction to 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol (CAS No: 2229516-86-1)

2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229516-86-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The structural features of this molecule, particularly its aromatic ring system and functional groups, contribute to its unique chemical properties and potential applications in drug discovery.

The molecular structure of 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol consists of an ethanol side chain attached to an aromatic ring substituted with amino and nitro groups, as well as methoxy groups at the 4 and 5 positions. This arrangement imparts a high degree of chemical diversity, enabling the compound to interact with various biological targets. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol. Research studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Specifically, preliminary findings suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—a class of signaling molecules involved in pain and inflammation. This mechanism aligns with the development of nonsteroidal anti-inflammatory drugs (NSAIDs), although further studies are needed to confirm its efficacy and safety profile.

Additionally, the structural motif of 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol has been investigated for its potential role in addressing neurological disorders. The nitro group and the methoxy substituents on the aromatic ring can influence blood-brain barrier penetration, a crucial factor for drugs targeting central nervous system (CNS) disorders. Emerging research indicates that compounds with similar structural features may modulate neurotransmitter systems, offering a potential therapeutic approach for conditions such as neurodegenerative diseases. The dual functionality provided by the amino and hydroxyl groups also suggests possible interactions with metal ions or other biological cofactors, which could be exploited in designing metal-binding drugs or chelators.

The synthesis of 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the nitration of a dimethoxybenzene derivative followed by selective reduction to introduce the amino group. Subsequent functional group transformations, such as etherification or esterification, may be employed to achieve the desired ethanol side chain. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are often utilized to optimize the synthetic route and minimize side reactions.

In terms of analytical characterization, 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol is typically analyzed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the compound's purity, molecular structure, and chemical environment. HPLC is particularly useful for assessing impurities and ensuring compliance with pharmaceutical standards. NMR spectroscopy offers insights into the connectivity of atoms within the molecule, while MS helps confirm its molecular weight and fragmentation patterns.

The pharmacokinetic properties of 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol are also under investigation to evaluate its suitability for clinical applications. Studies have begun to explore its solubility, stability under various conditions, and metabolic pathways in vitro. These parameters are essential for determining dosing regimens and predicting drug interactions. For instance, poor solubility may limit bioavailability, while rapid metabolism could necessitate frequent dosing or co-administration with metabolic inhibitors.

From a regulatory perspective, 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. Preclinical studies involving cell culture assays and animal models are conducted to assess its toxicity profile and therapeutic potential. These studies provide critical data for regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA), which evaluate whether a drug can proceed to human clinical trials.

The future directions for research on 2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol include exploring its role in combination therapies and developing derivatives with enhanced properties. By modifying specific functional groups or introducing additional substituents, researchers aim to improve its selectivity, reduce side effects, or extend its spectrum of activity. Computational modeling techniques are also being employed to predict how this compound might interact with biological targets at an atomic level.

In conclusion, 2-amino - 1 - ( 4 , 5 - dim eth oxy - 2 - ni tro phen yl ) eth an - 1 - ol ( CAS No : 22295 16 - 86 - 1 ) represents an exciting avenue in pharmaceutical research due to its unique structural features and promising biological activities . While further studies are needed to fully elucidate its therapeutic potential , ongoing investigations hold promise for developing novel treatments across multiple disease areas . As our understanding of molecular interactions advances , compounds like this continue to play a vital role in shaping next-generation medicines . p >